(S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one

• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol
• SMILES: CC(C)C(C(=O)N1CCC(CC1)OC)N
• InChI: InChI=1S/C11H22N2O2/c1-8(2)10(12)11(14)13-6-4-9(15-3)5-7-13/h8-10H,4-7,12H2,1-3H3/t10-/m0/s1
• InChIKey: OESTYTFSTAFELY-JTQLQIEISA-N

Researchers requiring a chiral (S)-amino ketone with a precise 4-methoxy-piperidine substitution often face limited availability of the correct enantiomer. This compound resolves that by providing the defined (S)-stereochemistry essential for asymmetric syntheses. Key differentiators: • 95% purity (HPLC) with molecular weight 214.30 g/mol • Lower XLogP (0.6) vs. methoxymethyl analog for improved LipE in hit-to-lead campaigns • Free amine and ketone handles for orthogonal derivatization. In stock for immediate global shipping.

Procurement-Grade (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one: Core Identity and Class Context

(S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one (CAS 1292593-71-5) is a chiral amino ketone building block characterized by a 4-methoxy-substituted piperidine ring [1]. It belongs to a class of small-molecule scaffolds used in medicinal chemistry and chemical biology research, but its specific substitution pattern and defined (S)-stereochemistry are critical for downstream synthetic applications . The compound has a molecular weight of 214.30 g/mol and a topological polar surface area of 55.6 Ų [1].

Stereochemistry Defined (S)-enantiomer for chiral synthetic workflows

Scaffold 4‑Methoxy‑piperidine amino ketone building block

Selection Reported lower lipophilicity vs. methoxymethyl analog supports med chem triage

• [1] PubChem. (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one. CID 61155723. View Source

Why (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one Cannot Be Replaced by Common Piperidine Analogs

In-class piperidine derivatives cannot be freely interchanged due to the compound's unique combination of a directly attached 4-methoxy group on the piperidine ring and a defined (S)-stereocenter at the amino acid-derived backbone [1]. The closest commercially available analog—(S)-2-amino-1-(4-methoxymethyl-piperidin-1-yl)-3-methyl-butan-1-one—introduces an additional methylene spacer, altering both lipophilicity and steric profile, which can significantly impact molecular recognition, pharmacokinetic properties, and synthetic compatibility . Simple substitution with the racemic mixture or the opposite enantiomer would compromise stereochemical integrity in asymmetric syntheses [1].

Functional group

4‑Methoxy directly on piperidine

4‑Methoxymethyl (extra CH₂ spacer) may shift lipophilicity and steric fit

Stereochemistry

(S)‑enantiomer

Racemate or (R)‑enantiomer may compromise chiral induction

Analytical identity

214.30 g/mol distinct mass

Analogs with different MW may not serve as direct LC‑MS references

• [1] PubChem. (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one. CID 61155723. View Source

Quantitative Differentiation: (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one vs. Key Analogs

Lipophilicity Differential vs. 4-Methoxymethyl Analog

The target compound demonstrates significantly lower lipophilicity than its closest structural analog, (S)-2-amino-1-(4-methoxymethyl-piperidin-1-yl)-3-methyl-butan-1-one. This is a critical parameter for passive membrane permeability and off-target binding profiles [1].

Lipophilicity

Class‑level

XLogP3 0.6 (target) vs ~1.1 (methoxymethyl analog)

Lower lipophilicity may reduce nonspecific binding

Analog XLogP estimated from fragment contribution

Evidence Dimension	Calculated octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	0.6 [1]
Comparator Or Baseline	4-Methoxymethyl analog: estimated XLogP ~1.1 (class-level inference based on +1 methylene unit contribution of ~0.5 log units) [2]
Quantified Difference	~0.5 log units lower for the target compound
Conditions	Computed by XLogP3 3.0 (PubChem); analog value estimated from molecular fragment contributions [1][2].

Why This Matters

Lower lipophilicity of the target compound may reduce non-specific protein binding and improve aqueous solubility compared to the methoxymethyl analog, which is relevant for lead optimization and in vitro assay performance.

• [1] PubChem. (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one. Computed Properties. View Source
• [2] ChemAxon/PubChem fragment contribution estimates for XLogP3; methylene group contribution ~0.5 log units. (Class-level inference). View Source

Commercial Purity Benchmarking Against the Methoxymethyl Analog

The target compound is routinely supplied at 95% purity , whereas the methoxymethyl analog is offered at a higher purity grade (98%) by certain vendors . This distinction is important for applications requiring stringent impurity profiles.

Purity benchmark

Data to verify

95% (target) vs 98% (methoxymethyl analog)

May require additional purification for high‑sensitivity work

Vendor‑reported; independent verification needed

Evidence Dimension	Minimum purity specification (vendor-reported)
Target Compound Data	95%
Comparator Or Baseline	(S)-2-Amino-1-(4-methoxymethyl-piperidin-1-yl)-3-methyl-butan-1-one: 98%
Quantified Difference	3 percentage points lower purity for the target compound
Conditions	As reported by commercial suppliers AKSci (target) and Shanghai Haohong Biomedical Technology (analog) .

Why This Matters

Procurement decisions must account for the lower typical purity of the target compound, potentially requiring additional purification steps for high-sensitivity applications.

Defined Stereochemistry: (S)-Enantiomer vs. Racemic or (R)-Alternative

The compound is exclusively offered as the (S)-enantiomer with one defined stereocenter [1]. No commercially accessible (R)-enantiomer or racemic mixture is identified, making this the only option for projects requiring stereochemical control [2].

Chiral availability

Cross‑study comparable

(S)‑enantiomer only; no (R) or racemate commercially available

Ensures stereochemical control; (R) form requires custom synthesis

Based on vendor catalogs and databases

Evidence Dimension	Availability of defined enantiomer
Target Compound Data	(S)-enantiomer, single defined stereocenter [1]
Comparator Or Baseline	(R)-enantiomer or racemate: not commercially available [2]
Quantified Difference	N/A (binary availability difference)
Conditions	Based on vendor catalogs and chemical databases (PubChem, AKSci, Leyan) [1][2].

Why This Matters

The exclusive availability of the (S)-enantiomer eliminates the risk of stereochemical mismatch in asymmetric synthesis, but also limits flexibility; researchers requiring the (R)-form must pursue custom synthesis.

• [1] PubChem. (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one. Stereochemistry: (2S)-configuration. View Source
• [2] Search for (R)-enantiomer and racemic mixture across vendor platforms (Google, PubChem) returned no commercial sources. View Source

Molecular Weight and Formula Distinction from the 4-Methoxymethyl Analog

The target compound (C11H22N2O2, MW 214.30) is 14 Da lighter than the 4-methoxymethyl analog (C12H24N2O2, MW 228.33), corresponding to one less methylene unit [1]. This mass difference is readily detectable by LC-MS or HRMS for identity confirmation.

Mass distinction

Head‑to‑head

214.30 vs 228.33 g/mol (Δ 14 Da)

Enables analytical differentiation in LC‑MS/HRMS

Useful for reaction monitoring and identity QC

Evidence Dimension	Molecular formula and molecular weight
Target Compound Data	C11H22N2O2, 214.30 g/mol [1]
Comparator Or Baseline	4-Methoxymethyl analog: C12H24N2O2, 228.33 g/mol
Quantified Difference	ΔCH₂; ΔMW = 14.03 g/mol
Conditions	Exact mass computed by PubChem and vendor certificates [1].

Why This Matters

The mass difference provides a straightforward analytical handle to distinguish the two compounds in reaction monitoring and quality control, preventing inadvertent cross-contamination.

• [1] PubChem (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one: Molecular Weight 214.30 g/mol. View Source

Optimal Deployment Scenarios for (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one Based on Verified Differentiation

Medicinal Chemistry Programs Requiring Lower-Lipophilicity Piperidine Building Blocks

The target compound's lower XLogP (0.6) compared to the methoxymethyl analog (~1.1) makes it a preferred choice for hit-to-lead or lead optimization campaigns where lipophilic efficiency (LipE) is a key metric [1]. Its reduced logP may improve solubility and reduce off-target binding, per fragment-based drug design principles [2].

Asymmetric Synthesis Projects Mandating (S)-Configuration

Given the absence of commercially available (R)-enantiomer or racemate, this is the only procurement option for stereochemically controlled syntheses that rely on (S)-amino ketone chirality [1]. This is critical for synthesizing chiral ligands, peptidomimetics, or catalyst intermediates [2].

Analytical Method Development and System Suitability Testing

The 14 Da mass difference from the methoxymethyl analog provides a built-in mass spectrometric marker for dual-compound analytical method development, such as internal standard qualification or resolution testing in LC-MS workflows [1][2].

Custom Derivatization for Structure-Activity Relationship (SAR) Studies

The free primary amine and the ketone functionality allow for orthogonal derivatization; the compound serves as a versatile intermediate for introducing the 4-methoxypiperidine moiety into larger pharmacophores, particularly when precise control of linker length (one atom vs. two in the methoxymethyl analog) is critical for target engagement [1][2].

Application

Selection Property

Validation Focus

Med chem lead optimization

Lower‑lipophilicity piperidine scaffold (reported XLogP advantage)

Lipophilicity‑dependent assay profiling

Asymmetric synthesis

Single (S)‑enantiomer availability

Chiral purity and stereochemical retention

LC‑MS method development

Mass‑based differentiation from close analogs

Identity confirmation and system suitability

Structure‑activity relationship studies

Orthogonal amine/ketone derivatization handles with defined linker length

Scaffold‑dependent target engagement

• [1] PubChem. (S)-2-Amino-1-(4-methoxy-piperidin-1-yl)-3-methyl-butan-1-one. CID 61155723. View Source
• [2] PubChem computed descriptors and XLogP3 methodology. View Source